Cas no 859338-95-7 (2-(2-aminoethoxy)naphthalene hydrochloride)

• Product Name: 2-(2-aminoethoxy)naphthalene hydrochloride
• CAS No: 859338-95-7
• MDL: MFCD02667729
• CID: 4660979
• Update Time: 2025-05-19

2-(2-aminoethoxy)naphthalene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)naphthalene Hydrochloride
• 2-(2-aminoethoxy)naphthalene hydrochloride

• MDL： MFCD02667729

Additional information on 2-(2-aminoethoxy)naphthalene hydrochloride

Introduction to 2-(2-aminoethoxy)naphthalene hydrochloride (CAS No. 859338-95-7)

2-(2-aminoethoxy)naphthalene hydrochloride, identified by its Chemical Abstracts Service (CAS) number 859338-95-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This naphthalene derivative features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both an amino group and an ethoxy substituent on the naphthalene core suggests a rich chemical space for functionalization and interaction with biological targets.

The compound’s structure consists of a naphthalene ring system linked to an ethylene oxide moiety, which is further substituted with an amino group. This configuration imparts both basicity and nucleophilicity, making it a versatile intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in solution-based biological assays and pharmaceutical formulations.

In recent years, 2-(2-aminoethoxy)naphthalene hydrochloride has been explored for its pharmacological properties. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are relevant to inflammatory diseases, neurodegenerative disorders, and cancer. For instance, preliminary in vitro investigations have suggested that it could modulate the activity of kinases and other signaling proteins involved in cell proliferation and survival pathways.

The ethoxyamine side chain of 2-(2-aminoethoxy)naphthalene hydrochloride provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored properties. Researchers have utilized this scaffold to develop novel molecules that target specific disease pathways. For example, modifications at the amino group have been investigated to enhance binding affinity or selectivity against particular biological targets.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of aromatic stability and functional handles makes it an attractive candidate for medicinal chemists seeking to design next-generation therapeutics. Furthermore, computational modeling studies have begun to elucidate its interactions with protein targets, providing insights into possible mechanisms of action.

The pharmaceutical industry has shown interest in 2-(2-aminoethoxy)naphthalene hydrochloride due to its structural novelty and demonstrated biological activity. Several academic groups have published synthetic routes to this compound, highlighting its accessibility through multi-step organic transformations. These methods often involve nucleophilic substitution reactions at the naphthalene ring or functionalization of the ethylene oxide unit.

From a chemical biology perspective, 2-(2-aminoethoxy)naphthalene hydrochloride serves as a valuable tool for probing cellular processes. Its ability to interact with various biomolecules makes it useful in high-throughput screening campaigns aimed at identifying new drug candidates. Additionally, its hydrochloride salt form ensures compatibility with a wide range of biochemical assays, including enzyme inhibition studies and cell-based assays.

The synthesis of derivatives of 2-(2-aminoethoxy)naphthalene hydrochloride continues to be an active area of research. Advances in synthetic methodologies have enabled the preparation of complex analogs with enhanced pharmacological profiles. For example, introduction of fluorine atoms or other heteroatoms into the naphthalene core has been shown to modulate metabolic stability and binding affinity.

In conclusion, 2-(2-aminoethoxy)naphthalene hydrochloride (CAS No. 859338-95-7) represents a promising scaffold for pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable asset in medicinal chemistry research. As further studies uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.